Cas no 541501-20-6 (1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)-
• CAS No: 541501-20-6
• MF: C₉H₇NOS
• MW: 177.222980737686
• CID: 2831112
• PubChem ID: 12080141
• Update Time: 2025-04-21

1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• DTXCID70428015
• 1H-Pyrrole-2-carboxaldehyde, 4-(2-thienyl)-
• DTXSID70477205
• 4-(THIOPHEN-2-YL)-1H-PYRROLE-2-CARBALDEHYDE
• 541501-20-6

• Inchi： 1S/C9H7NOS/c11-6-8-4-7(5-10-8)9-2-1-3-12-9/h1-6,10H
• InChI Key： KTDGYAIHFRDCHZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CNC(C=O)=C1

Computed Properties

• Exact Mass: 177.02483502Da
• Monoisotopic Mass: 177.02483502Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.1Ų